Cas no 1805390-92-4 (3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide)

• Product Name: 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide
• CAS No: 1805390-92-4
• MF: C₆H₄ClF₂IN₂O₂S
• MW: 368.527438163757
• CID: 4808619
• Update Time: 2025-10-24

3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide

• Inchi： 1S/C6H4ClF2IN2O2S/c7-2-1-3(15(11,13)14)6(10)12-4(2)5(8)9/h1,5H,(H2,11,13,14)
• InChI Key： MRAWGQMFAJKDFQ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C(F)F)=N1)Cl)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 1.4
• Topological Polar Surface Area: 81.4

Additional information on 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide

3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide (CAS No. 1805390-92-4): A Comprehensive Overview

3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide (CAS No. 1805390-92-4) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This pyridine-based sulfonamide derivative is characterized by its unique molecular structure, which includes chloro, difluoromethyl, and iodo substituents. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The compound's sulfonamide moiety is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules. Researchers are increasingly interested in 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide due to its potential as a building block for small molecule inhibitors and enzyme modulators. Its structural features make it a promising candidate for targeting specific biological pathways, which aligns with current trends in precision medicine and personalized therapeutics.

In the context of agrochemical innovation, 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide has shown potential as a precursor for novel crop protection agents. The difluoromethyl group, in particular, is known to enhance the bioavailability and metabolic stability of agrochemicals, addressing the growing demand for sustainable farming solutions. This is especially relevant given the increasing global focus on food security and environmentally friendly pest control methods.

From a synthetic chemistry perspective, the presence of both iodo and chloro substituents on the pyridine ring offers multiple sites for further functionalization through cross-coupling reactions. This makes CAS No. 1805390-92-4 a valuable intermediate for structure-activity relationship (SAR) studies and medicinal chemistry optimization. The compound's versatility is particularly appealing in the era of high-throughput screening and combinatorial chemistry.

The physicochemical properties of 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide have been the subject of numerous computational studies. Researchers are leveraging AI-driven molecular modeling to predict its behavior in biological systems, reflecting the broader industry trend toward computational chemistry and in silico drug design. These approaches are revolutionizing how we understand and utilize complex molecules like CAS No. 1805390-92-4.

Quality control and analytical characterization of 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for research applications, particularly in preclinical development stages. The growing emphasis on quality by design (QbD) principles in chemical manufacturing further underscores the importance of rigorous analytical protocols.

As the pharmaceutical industry continues to explore novel heterocyclic compounds, 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide represents an interesting case study in structure-based drug design. Its potential applications span multiple therapeutic areas, including infectious diseases and metabolic disorders, making it a compound of broad interest to the research community.

The synthesis and application of CAS No. 1805390-92-4 also align with current discussions about green chemistry principles. Researchers are investigating more sustainable routes to produce such specialized compounds, focusing on atom economy and reduced waste generation. This reflects the chemical industry's broader commitment to environmental responsibility while maintaining scientific innovation.

In conclusion, 3-Chloro-2-(difluoromethyl)-6-iodopyridine-5-sulfonamide (CAS No. 1805390-92-4) exemplifies the intersection of cutting-edge chemistry and applied research. Its unique structural features and potential applications make it a compound worth watching as scientific understanding and technological capabilities continue to advance in the coming years.